1,2,5-Oxadiazole-3-carboxylic acid

• IUPAC Name: 1,2,5-oxadiazole-3-carboxylic acid
• InChI: InChI=1S/C3H2N2O3/c6-3(7)2-1-4-8-5-2/h1H,(H,6,7)
• InChI Key: JBLHCUQCDKBPGY-UHFFFAOYSA-N
• Canonical SMILES: C1=NON=C1C(=O)O
• Molecular Formula: C3H2N2O3
• DSSTOX Substance ID: DTXSID90362841
• Molecular Weight: 114.06 g/mol
• CAS RN: 88598-08-7

Description

1,2,5-Oxadiazole-3-carboxylic acid is a heterocyclic compound with the empirical formula C3H2N2O3. It is a solid substance and is part of a class of organic compounds known as furazans.

Molecular Structure Analysis

The molecular structure of 1,2,5-Oxadiazole-3-carboxylic acid consists of a five-membered aromatic ring with 1 oxygen and 2 nitrogen atoms.

Physical And Chemical Properties Analysis

1,2,5-Oxadiazole-3-carboxylic acid is a solid substance. Its molecular weight is 114.06. The SMILES string representation is OC(=O)c1cnon1.

Scientific Research Applications

Medicine

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Agriculture

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Material Chemistry

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Future Directions

Oxadiazoles, including 1,2,5-Oxadiazole-3-carboxylic acid, have potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also been established themselves as potential high-energy core. Future research could focus on further refinement of oxadiazole as anti-infective agents and their use in medicine and agriculture.

Mechanism of Action

Target of Action

Oxadiazoles, a class of compounds to which 1,2,5-oxadiazole-3-carboxylic acid belongs, are known to interact with various enzymes and receptors in biological systems . These interactions are facilitated by the compound’s ability to form non-covalent bonds with these targets .

Mode of Action

Oxadiazoles have been synthesized as anti-infective agents, exhibiting anti-bacterial, anti-viral, and anti-leishmanial activities . This suggests that 1,2,5-Oxadiazole-3-carboxylic acid may interact with its targets in a way that inhibits the growth and pathogenicity of certain microorganisms .

Biochemical Pathways

It is known that oxadiazoles can disrupt the growth and pathogenicity of certain microorganisms by interfering with pathways associated with bacterial virulence .

Pharmacokinetics

Some oxadiazole compounds have been shown to exhibit good metabolic stability and higher plasma exposure in mice , suggesting that 1,2,5-Oxadiazole-3-carboxylic acid may have similar properties.

Result of Action

Given the anti-infective activities of oxadiazoles , it is plausible that 1,2,5-Oxadiazole-3-carboxylic acid may result in the inhibition of growth and pathogenicity of certain microorganisms .

Action Environment

It is known that oxadiazoles improve the oxygen balance and release nitrogen gas, which is harmless to the environment, during decomposition . This suggests that environmental factors such as oxygen levels may influence the action of 1,2,5-Oxadiazole-3-carboxylic acid.

Q & A

Q1: Why are researchers interested in the density of 1,2,5-Oxadiazole-3-carboxylic acid derivatives?

A1: Research suggests that ortho-aminocarboxylic acids, including 4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxylic acid, exhibit unusually high densities. [] This characteristic is intriguing but not fully understood. For instance, 4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxylic acid showed a measured density of 1.800 g/mL, significantly higher than its calculated density of 1.68 g/mL. [] Further research is needed to understand the underlying reasons for this discrepancy and its potential implications.

Q2: What is the significance of crystal structure determination for compounds like 4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxylic acid?

A2: Determining the crystal structure of compounds like 4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxylic acid provides valuable insights into their molecular arrangement and interactions. [] This information is crucial for understanding their physical and chemical properties, which can influence their potential applications. For example, 4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxylic acid crystallizes in space group C2/c, while its carboxamide counterpart crystallizes in space group P21/c. [] Such structural details are important for designing new materials and understanding their behavior.

Q3: What are the potential applications of 1,2,5-Oxadiazole-3-carboxylic acid derivatives in energetic materials?

A3: Derivatives of 1,2,5-Oxadiazole-3-carboxylic acid, like 4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxylic acid and its carboxamide, have been investigated as potential high-nitrogen energetic ingredients. [] These compounds, due to their high nitrogen content, can release significant energy upon decomposition, making them attractive for applications in propellants and explosives.

Q4: Are there any continuous synthesis methods for 1,2,5-Oxadiazole-3-carboxylic acid derivatives?

A4: Yes, continuous synthesis methods for specific derivatives like 4-Cyclopropyl-1,2,5-Oxadiazole-3-carboxylic acid have been developed. [] These methods offer advantages over traditional batch processes, including improved safety, increased efficiency, and better control over reaction parameters. The continuous synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-carboxylic acid is particularly relevant for its potential use as a bioisostere of the amide bond in pharmaceutical research. []